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Compound of Interest

Compound Name: 8-Bromo-3-nitro-2(1H)-quinolinone

Cat. No.: B14077605

Get Quote

Executive Summary
Brominated nitro-quinolinones represent a privileged scaffold in medicinal chemistry, serving as

critical intermediates for PI3K/mTOR inhibitors, antibacterial agents, and anticancer

therapeutics. The simultaneous presence of a bromine atom (providing a handle for cross-

coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig) and a nitro group (a precursor for

amines or a pharmacophore in itself) makes these molecules highly versatile. This guide

synthesizes current literature to provide robust, self-validating protocols for their construction,

focusing on regioselective functionalization and de novo ring synthesis.

Structural & Pharmacological Significance
The quinolinone core is ubiquitous in natural products, but the specific decoration with bromine

and nitro groups unlocks unique synthetic and biological potential.[2]

Synthetic Utility: The C-Br bond allows for late-stage diversification via palladium-catalyzed

coupling, while the nitro group activates the ring for Nucleophilic Aromatic Substitution (

) or serves as a masked aniline for further derivatization.
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Biological Targets:

PI3K/mTOR Pathway: 3-nitro-quinolin-4-one derivatives are key intermediates in the

synthesis of kinase inhibitors like NVP-BEZ235 derivatives.[3]

Antimicrobial Activity: 6-bromo-quinolinones have shown potency against Gram-positive

bacteria by disrupting DNA gyrase function.

Feature Functionality Key Application

Bromine (C6/C3) Cross-coupling handle
Library generation, solubility

modulation

Nitro (C3/C5) Electron-withdrawing group activation, reduction to amine

Quinolinone Core Hydrogen bond donor/acceptor
Kinase hinge binding, DNA

intercalation

Core Synthetic Strategies
The synthesis of brominated nitro-quinolinones generally follows two distinct logic paths: Direct

Functionalization of the pre-formed heterocycle or Cyclization of functionalized acyclic

precursors.

Route A: Regioselective Nitration of Bromo-Quinolines
This route relies on the directing effects of the quinoline nitrogen and existing substituents.

Nitration of 6-bromoquinoline is a classic example where the directing effect of the bromine and

the deactivated pyridine ring force substitution to the C-5 position.

Route B: De Novo Cyclization (Gould-Jacobs & Conrad-
Limpach)
For 4-quinolinones, the Gould-Jacobs reaction using bromo-anilines followed by nitration is the

industry standard. This method offers high regiocontrol and scalability.

Route C: Cyclization of Anthranilic Acid Derivatives
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For 2-quinolinones, starting from 2-amino-5-bromobenzoic acid allows for the reliable

construction of the 6-bromo-2-quinolinone core, which can then be nitrated.

Visualizing the Synthetic Logic
The following diagram illustrates the divergent pathways to access the 4-one and 2-one

scaffolds.
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Caption: Divergent synthetic pathways for 4-quinolinone (top) and 2-quinolinone (bottom)

scaffolds.

Detailed Experimental Protocols
Protocol 1: Synthesis of 6-Bromo-3-nitroquinolin-4(1H)-
one
This compound is a critical intermediate for PI3K inhibitors.[3] The synthesis involves

constructing the quinolone ring first, followed by regioselective nitration.

Step 1: Gould-Jacobs Cyclization

Reagents: Mix 4-bromoaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq).

Condensation: Heat at 110°C for 2 hours. Ethanol is evolved; use a Dean-Stark trap or open

vessel to drive equilibrium.

Cyclization: Add the resulting acrylate intermediate dropwise to refluxing diphenyl ether

(Dowtherm A) at 250°C. Maintain temperature for 30-60 minutes.
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Expert Insight: Rapid addition to high-temperature solvent is crucial to prevent

polymerization side reactions.

Isolation: Cool to room temperature. Dilute with hexane/petroleum ether to precipitate the

product. Filter and wash with hexane.

Hydrolysis/Decarboxylation: Reflux the ester in 10% NaOH, then acidify with HCl to

decarboxylate, yielding 6-bromoquinolin-4(1H)-one.

Step 2: C3-Nitration

Reagents: Suspend 6-bromoquinolin-4(1H)-one in glacial acetic acid.

Nitration: Add fuming nitric acid (HNO3) dropwise at room temperature.

Reaction: Heat to 100°C for 1-2 hours. The electrophilic substitution occurs preferentially at

C3 due to the directing effect of the 4-oxo group (vinylogous amide).

Workup: Pour onto crushed ice. The yellow precipitate is collected by filtration, washed with

water, and dried.

Validation: Purity is confirmed by

H NMR (DMSO-

), showing a characteristic singlet at C2 (~8.6-9.0 ppm) and absence of the C3 proton.

Protocol 2: Synthesis of 6-Bromo-5-nitroquinoline
(Precursor to Quinolinones)
While not a quinolinone per se, this intermediate allows access to 2-quinolinones via oxidation

or hydrolysis.

Reagents:6-Bromoquinoline (1.0 eq), Conc. H2SO4, KNO3 or HNO3.

Conditions: Dissolve 6-bromoquinoline in H2SO4. Cool to -5°C (ice-salt bath).

Addition: Add nitrating agent slowly, keeping internal temp < 0°C.
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Mechanism: The protonated quinolinium ring is deactivated; however, the bromine at C6

directs the incoming nitro group ortho to itself (C5) and meta to the ring nitrogen.

Workup: Pour onto ice, neutralize with NH4OH. Extract with DCM.[4][5]

Note: This specific regiochemistry (5-nitro) is vital for subsequent cyclizations to

morpholine-fused derivatives.

Mechanistic Insights: Regioselectivity
The regioselectivity in these syntheses is governed by the interplay of electronic effects:

Quinolin-4-ones: The 4-oxo group makes the C3 position nucleophilic (similar to the

-carbon of a ketone). Electrophiles (like

or

) attack C3 preferentially.

Quinolin-2-ones: The 2-oxo group creates a different electronic environment. Nitration of 1-

methyl-2-quinolone typically occurs at C6, but if C6 is blocked (e.g., by Br), it may direct to

C5 or C8 depending on conditions.

N-Oxide Effect: Converting quinoline to quinoline-N-oxide changes the orientation rules,

often favoring C4 nitration.
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Caption: Electronic directing effects governing electrophilic substitution in quinoline scaffolds.
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Troubleshooting & Optimization
Issue Probable Cause Solution

Low Yield in Cyclization Polymerization of acrylate

Ensure solvent (Ph2O) is at

varying reflux before addition.

Add dropwise.

Regioisomer Mixtures Competitive directing groups

Use blocking groups or switch

to de novo synthesis (Route B)

instead of direct

functionalization.

Incomplete Nitration Deactivated ring system

Use fuming HNO3 or add

H2SO4 as a catalyst. Increase

temperature cautiously.

Purification Difficulties
Poor solubility of nitro-

compounds

Recrystallize from

DMF/Ethanol mixtures or use

Soxhlet extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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